Sodium bromide is a white crystalline solid with a high melting point (747 °C) []. It closely resembles sodium chloride (table salt) in appearance. Naturally, it exists in brines (salt solutions) along with other halide salts but due to its high solubility, it's not found as a solid mineral []. Sodium bromide serves as a readily available source of the bromide ion (Br⁻) for various scientific purposes.
Sodium bromide adopts a simple cubic crystal structure []. It's an ionic compound where each Na⁺ cation is surrounded by six Br⁻ anions in an octahedral arrangement, and vice versa. This electrostatic attraction between oppositely charged ions leads to the strong ionic bonding within the crystal lattice [].
Sodium bromide participates in various chemical reactions depending on the reaction conditions. Here are some key examples:
NaBr (aq) + AgNO₃ (aq) → AgBr (s) + NaNO₃ (aq) []
2NaBr (s) → 2Na (s) + Br₂ (g) []
Sodium bromide has limited applications in modern biological research due to safety concerns. However, historically, it was used as an anticonvulsant and sedative. Its mechanism of action involved the bromide ion's effect on the central nervous system, likely by enhancing GABAergic neurotransmission [].
The precise mechanism by which sodium bromide exerts its antibacterial effect is not fully understood, but it is thought to involve disrupting the bacterial cell membrane.
Sodium bromide has been investigated for its potential anticonvulsant properties. Early research suggested that it could be effective in treating epilepsy, but its use has largely been superseded by other medications with fewer side effects. Source: [PubChem entry for sodium bromide: ]
Sodium bromide also finds use in various other scientific research applications, including:
Irritant;Health Hazard